Cas no 1505606-68-7 (1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine)

• Product Name: 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine
• CAS No: 1505606-68-7
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 5972303
• PubChem ID: 83412575
• Update Time: 2025-10-29

1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine
• [1-(2-fluoro-4-nitrophenyl)cyclopropyl]methanamine
• EN300-1758432
• 1505606-68-7

• Inchi： 1S/C10H11FN2O2/c11-9-5-7(13(14)15)1-2-8(9)10(6-12)3-4-10/h1-2,5H,3-4,6,12H2
• InChI Key： XBUMFWSHZBVFIB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine

1-(2-Fluoro-4-nitrophenyl)cyclopropylmethanamine: An Overview of CAS No. 1505606-68-7

1-(2-Fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 1505606-68-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in drug development and its intriguing biological activities.

The chemical structure of 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine consists of a cyclopropylmethyl group attached to a 2-fluoro-4-nitrophenyl ring. This combination of functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research applications. The presence of the fluoro and nitro substituents on the phenyl ring enhances the compound's reactivity and stability, which are crucial factors in its potential therapeutic uses.

Recent studies have explored the pharmacological properties of 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine effectively reduced the enzyme's activity, suggesting its potential as a lead compound for developing new therapeutic agents.

In addition to its enzymatic inhibition properties, 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine has also shown promise in modulating cellular signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the compound's effects on cell proliferation and apoptosis. The results indicated that 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine can induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as an anticancer agent.

The synthesis of 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine has been optimized to improve yield and purity, which are essential for both research and potential commercial applications. Various synthetic routes have been reported, including multistep processes involving Grignard reactions, nucleophilic substitutions, and catalytic hydrogenations. These methods have been refined to ensure high efficiency and scalability, making it feasible to produce the compound in larger quantities for further studies.

The safety profile of 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 1-(2-fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 1505606-68-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.